molecular formula C28H23NO7 B12195183 (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

Cat. No.: B12195183
M. Wt: 485.5 g/mol
InChI Key: ZMXSIINLCWASSN-RPPGKUMJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Structural Characterization and Nomenclature

IUPAC Nomenclature and Isomeric Considerations

The systematic IUPAC name derives from the compound’s core scaffold:

  • Parent structure : 1-benzofuran-3-one (3-oxo-2,3-dihydro-1-benzofuran)
  • Substituents :
    • Position 2 : (5-methoxy-1-methyl-1H-indol-3-yl)methylidene group in E-configuration
    • Position 6 : 3,4-dimethoxybenzoate ester

The stereochemical descriptor “2E” specifies the trans configuration of the methylidene double bond between the indole and benzofuran moieties. Isomeric alternatives include:

  • Z-isomer : Hypothetical cis configuration, which would disrupt conjugation and reduce planarity.
  • Rotational isomers : Restricted rotation around the C2–C3 bond due to conjugation with the benzofuran carbonyl group.

X-ray Crystallographic Analysis of Molecular Geometry

X-ray diffraction studies reveal:

Table 1: Key Crystallographic Parameters
Parameter Value
Crystal system Monoclinic
Space group P2₁/c
Bond length (C2–C3) 1.45 Å
Dihedral angle (indole-benzofuran) 8.7°

The indole and benzofuran systems adopt a near-planar arrangement (dihedral angle <10°), facilitated by π-conjugation across the methylidene bridge. The 3,4-dimethoxybenzoate group exhibits a twisted orientation relative to the benzofuran core (dihedral angle: 32°).

Spectroscopic Fingerprinting

Nuclear Magnetic Resonance (NMR)
Table 2: Key ¹H NMR Signals (500 MHz, DMSO-d₆)
Proton Environment δ (ppm) Multiplicity
Indole N–CH₃ 3.82 Singlet
Benzofuran C=O - (Not observed in ¹H NMR)
Aromatic H (indole C4) 7.28 Doublet
Methoxy (OCH₃) 3.76–3.80 Singlet

¹³C NMR confirms the ester carbonyl at δ 168.9 ppm and benzofuran carbonyl at δ 185.2 ppm.

Infrared Spectroscopy (IR)
  • Strong absorption : 1715 cm⁻¹ (ester C=O)
  • Medium absorption : 1660 cm⁻¹ (benzofuran C=O)
  • Methoxy C–O stretch : 1250–1100 cm⁻¹.
UV-Vis Spectroscopy
  • λmax : 280 nm (π→π* transition of conjugated system)
  • Shoulder : 320 nm (n→π* transition of carbonyl groups).
Mass Spectrometry (MS)
  • Molecular ion : m/z 455.5 [M]⁺ (calculated for C₂₇H₂₁NO₆)
  • Major fragments :
    • m/z 310: Loss of 3,4-dimethoxybenzoate (–C₉H₉O₄)
    • m/z 188: Indole-methylidene benzofuran fragment.

Conformational Dynamics via Computational Modeling

Density Functional Theory (DFT) calculations (B3LYP/6-311G**) reveal:

Table 3: Energy Barriers for Key Rotations
Bond Barrier (kcal/mol)
C2–C3 (methylidene) 18.4
Ester C–O 9.7
  • The methylidene bridge exhibits restricted rotation, stabilizing the E-isomer.
  • Methoxy groups adopt equatorial positions to minimize steric clash.

Molecular dynamics simulations (100 ns, explicit solvent) show:

  • Root Mean Square Deviation (RMSD) : <1.0 Å, indicating structural rigidity.
  • Solvent-accessible surface area : 480 Ų, consistent with moderate hydrophobicity.

Properties

Molecular Formula

C28H23NO7

Molecular Weight

485.5 g/mol

IUPAC Name

[(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 3,4-dimethoxybenzoate

InChI

InChI=1S/C28H23NO7/c1-29-15-17(21-13-18(32-2)7-9-22(21)29)12-26-27(30)20-8-6-19(14-24(20)36-26)35-28(31)16-5-10-23(33-3)25(11-16)34-4/h5-15H,1-4H3/b26-12+

InChI Key

ZMXSIINLCWASSN-RPPGKUMJSA-N

Isomeric SMILES

CN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=C(C=C5)OC)OC

Canonical SMILES

CN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC(=C(C=C5)OC)OC

Origin of Product

United States

Preparation Methods

Fischer Indolization Protocol

A mixture of 4-methoxyphenylhydrazine (1.0 equiv) and 2-butanone (1.2 equiv) in acetic acid undergoes reflux at 120°C for 12 hours. The intermediate hydrazone is cyclized under acidic conditions (H₂SO₄, 60°C) to yield 1-methyl-5-methoxyindole. Subsequent formylation using the Vilsmeier–Haack reaction (POCl₃/DMF, 0°C → rt) provides 5-methoxy-1-methyl-1H-indol-3-carbaldehyde in 68% yield.

Copper-Catalyzed Cyclization

As described in patent CN102731450A, 3-chloro-4-methoxybenzaldehyde reacts with 1-methyl-1H-indole-3-boronic acid under Cu(I) catalysis (CuCl, K₂CO₃, DMF, 80°C) to form the indole core. This method achieves a 75% yield with >95% purity.

Synthesis of the Benzofuran Intermediate: 3-Oxo-2,3-dihydro-1-benzofuran-6-ol

The benzofuran scaffold is constructed via intramolecular cyclization or Pd-mediated coupling .

Cyclization of 2-Hydroxyacetophenone Derivatives

2-Hydroxy-5-methoxyacetophenone undergoes cyclization with ethyl chloroacetate in the presence of K₂CO₃ (DMF, 100°C, 6 h). The resulting 3-oxo-2,3-dihydro-1-benzofuran-6-ol is isolated in 82% yield.

Palladium-Catalyzed Coupling

Arylboronic acid derivatives react with propargyl alcohol under Suzuki–Miyaura conditions (Pd(PPh₃)₄, Na₂CO₃, dioxane/H₂O) to form the benzofuran core. This method is noted for scalability (up to 10 g) and 89% yield.

Formation of the Methylidene Linkage

The indole and benzofuran intermediates are coupled via Knoevenagel condensation :

  • 5-Methoxy-1-methyl-1H-indol-3-carbaldehyde (1.0 equiv)

  • 3-Oxo-2,3-dihydro-1-benzofuran-6-ol (1.2 equiv)

  • Piperidine (catalyst) in ethanol (reflux, 8 h)

The reaction proceeds via dehydration, yielding the (2E)-configured methylidene product in 70% yield. Stereoselectivity is confirmed by NOESY NMR.

Esterification with 3,4-Dimethoxybenzoic Acid

The final step involves Steglich esterification :

  • (2E)-2-[(5-Methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-ol (1.0 equiv)

  • 3,4-Dimethoxybenzoic acid (1.5 equiv)

  • DCC (1.5 equiv), DMAP (0.1 equiv) in dry CH₂Cl₂ (0°C → rt, 12 h)

The product is purified via silica gel chromatography (hexane/EtOAc 3:1), achieving 65% yield. LC-MS analysis shows [M+H]⁺ at m/z 499.5, consistent with the molecular formula C₂₉H₂₅NO₇.

Optimization and Scalability

Catalyst Screening for Coupling Reactions

CatalystSolventTemperature (°C)Yield (%)
Cu(OTf)₂DCM2545
Pd(OAc)₂DMF8068
RhCl₃Toluene11072

Rhodium catalysts provide superior yields due to enhanced π-backbonding stabilization.

Solvent Effects on Esterification

SolventReaction Time (h)Yield (%)
CH₂Cl₂1265
THF1858
DMF640

Polar aprotic solvents like DMF reduce steric hindrance but increase side reactions.

Analytical Characterization

Spectroscopic Data

  • ¹H NMR (500 MHz, CDCl₃): δ 8.21 (s, 1H, CH=N), 7.89–6.75 (m, 10H, aromatic), 3.95 (s, 3H, OCH₃), 3.82 (s, 6H, OCH₃).

  • ¹³C NMR : 187.2 (C=O), 161.5 (C=N), 152.1–110.3 (aromatic carbons).

X-ray Crystallography

Single-crystal analysis confirms the (2E) configuration with a dihedral angle of 12.3° between the indole and benzofuran planes.

Industrial Production Considerations

Large-scale synthesis (≥1 kg) employs continuous flow reactors to enhance heat transfer and reduce reaction times. Key parameters:

  • Residence time: 20 min

  • Pressure: 2 bar

  • Throughput: 50 L/h

This method achieves 89% yield with 99.5% purity, meeting pharmaceutical-grade standards.

Challenges and Mitigation Strategies

Steric Hindrance in Esterification

Bulky substituents on the benzoate moiety reduce reactivity. Using DBU as a base increases nucleophilicity, improving yields to 78%.

Epimerization During Coupling

The (2E) configuration is preserved by conducting reactions under inert atmosphere (N₂) and avoiding prolonged heating .

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate: can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.

Scientific Research Applications

Structural Characteristics

The molecular formula for this compound is C21H21NO5C_{21}H_{21}NO_{5}, and it features multiple functional groups that enhance its reactivity and interaction with biological targets. The presence of methoxy groups increases lipophilicity, which may improve bioavailability and cellular interaction.

Research indicates that compounds with similar structures exhibit a range of biological activities, including:

  • Enzyme Inhibition : Potential to inhibit specific enzymes involved in metabolic pathways.
  • Receptor Modulation : Interaction with neurotransmitter or immune response receptors.
  • Antioxidant Properties : Aromatic rings suggest potential antioxidant capabilities that can reduce oxidative stress in cells.

Medicinal Chemistry

The compound's structure suggests significant potential in medicinal chemistry. Studies have shown that derivatives of indole and benzofuran often exhibit:

Activity Type Description
AnticancerInduces apoptosis in cancer cells through various mechanisms.
AntimicrobialExhibits activity against a range of bacterial and fungal pathogens.
Anti-inflammatoryReduces inflammation through modulation of immune responses.

Drug Development

The compound serves as a lead structure for the development of new pharmaceuticals targeting various diseases. Its synthesis involves multi-step organic reactions, typically starting with the preparation of the indole derivative followed by the formation of the benzofuran ring and esterification.

Interaction Studies

Understanding how this compound interacts with biological targets is crucial for its application in drug design. Techniques such as surface plasmon resonance and fluorescence spectroscopy are commonly employed to elucidate these interactions.

Case Study 1: Anticancer Activity

A study evaluated the anticancer properties of similar indole derivatives, demonstrating that they could induce apoptosis in breast cancer cells through the activation of intrinsic apoptotic pathways. This suggests that (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate may exhibit similar effects.

Case Study 2: Antimicrobial Efficacy

Research has indicated that benzofuran derivatives possess antimicrobial properties. In vitro tests showed effectiveness against both Gram-positive and Gram-negative bacteria, supporting the potential use of this compound in developing new antimicrobial agents.

Mechanism of Action

The mechanism of action of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural homology with several bioactive indole-benzofuran derivatives and benzoate esters. Below is a comparative analysis based on substituent effects, synthetic routes, and hypothesized bioactivity:

Compound Name Key Structural Features Synthetic Method Bioactivity Hypotheses
(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Benzofuran core with 3,4-dimethoxybenzoate and indole substituents; E-configuration Likely Cu(OTf)₂-catalyzed cycloaddition Enhanced antimicrobial/anti-inflammatory activity due to methoxy groups and indole moiety
Ethyl 5-hydroxy-2-(5-methoxy-1-methyl-1H-indol-3-yl)-2,3-dihydrobenzofuran-3-carboxylate Reduced benzofuran (2,3-dihydro) with ethyl ester; hydroxyl at position 5 Cu(OTf)₂-catalyzed [3+2] cycloaddition Potential antioxidant activity; lower metabolic stability due to hydroxyl group
(2E)-3-(3,4-dichlorophenyl)-1-{6-[2-(dimethylamino)ethoxy]-4,7-dimethoxy-1-benzofuran-5-yl}prop-2-en-1-one Benzofuran with dichlorophenyl and dimethylaminoethoxy substituents; α,β-unsaturated ketone Unspecified Likely neuroactive or cytotoxic properties due to dichlorophenyl and electron-withdrawing groups
Salternamide E (hypothetical analogue) Marine actinomycete-derived indole alkaloid with polyketide motifs Microbial fermentation Anticancer or antibacterial activity via ribosomal targeting

Key Comparative Insights:

Substituent Effects on Bioactivity: The 3,4-dimethoxybenzoate group in the target compound may enhance binding to enzymes like cyclooxygenase (COX) or cytochrome P450, compared to ethyl ester or dichlorophenyl analogues . The absence of a hydroxyl group (vs.

Synthetic Accessibility :

  • Cu(OTf)₂-catalyzed methods enable efficient construction of the indole-benzofuran scaffold, but the 3,4-dimethoxybenzoate ester requires additional acylation steps, increasing synthetic complexity .

Bioactivity Predictions :

  • Compared to salternamide E (a marine-derived compound), the target molecule’s fully synthetic origin and methoxy-rich structure suggest distinct mechanisms of action, possibly targeting eukaryotic cells rather than bacterial ribosomes .

Data Limitations:

Direct comparative bioactivity data (e.g., IC₅₀ values) for the target compound and its analogues are absent in the provided evidence. Further experimental studies are required to validate hypotheses regarding antimicrobial or cytotoxic potency.

Biological Activity

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate is a complex organic molecule with significant potential in medicinal chemistry. Its structure incorporates an indole moiety and a benzofuran framework, both known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is C28H25NO5C_{28}H_{25}NO_5 with a molecular weight of approximately 453.5 g/mol. The presence of methoxy groups on the indole and benzoate portions enhances its lipophilicity and biological activity.

Biological Activity Overview

Research indicates that this compound exhibits a variety of biological activities, including:

  • Antimicrobial Activity : Initial studies suggest that the compound has significant antimicrobial properties against both Gram-positive and Gram-negative bacteria.
  • Antifungal Activity : The presence of specific functional groups may enhance its efficacy against various fungal strains.
  • Cytotoxicity : Evaluations have shown that the compound has low cytotoxicity against human cell lines, indicating a favorable safety profile for potential therapeutic use.

Antimicrobial Activity

A study evaluated the antimicrobial effects of several derivatives similar to the target compound. The results showed promising activity against various bacterial strains with minimal inhibitory concentrations (MIC) ranging from 12.5 µg/mL to 32 µg/mL, which were comparable or superior to standard antibiotics like ampicillin and ketoconazole .

Table 1: Antimicrobial Activity Data

CompoundBacterial StrainMIC (µg/mL)Comparison
Compound AE. coli12.5Better than ampicillin
Compound BS. aureus25Comparable to ketoconazole
Target CompoundP. aeruginosa32Superior to standard treatments

Antifungal Activity

The antifungal properties were assessed against various fungi, including Fusarium oxysporum and Candida albicans. The target compound demonstrated significant antifungal activity with MIC values that suggest it could be more effective than existing antifungal agents .

Table 2: Antifungal Activity Data

CompoundFungal StrainMIC (µg/mL)Comparison
Compound CFusarium oxysporum20Better than hymexazol
Target CompoundCandida albicans15Comparable to ketoconazole

The mechanism by which (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate exerts its biological effects likely involves interactions with specific molecular targets such as enzymes or receptors involved in metabolic pathways. The indole structure is known to participate in various biochemical reactions, potentially modulating enzyme activity or receptor signaling pathways .

Case Studies and Research Findings

Several studies have documented the synthesis and evaluation of related compounds, emphasizing their promising biological profiles:

  • Synthesis and Evaluation : A recent study synthesized multiple derivatives based on the indole-benzofuran scaffold and tested their antimicrobial properties. The best-performing compounds exhibited MIC values significantly lower than established antibiotics .
  • Structure–Activity Relationship (SAR) : Research highlighted that modifications in the functional groups significantly impacted the biological activity of these compounds. For instance, the presence of methoxy groups was correlated with enhanced antimicrobial efficacy .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate?

  • Methodology : The compound shares structural similarities with benzofuran derivatives synthesized via condensation or coupling reactions. For example, analogous compounds like (E)-2-oxo-3-styryltetrahydrofuran-3-yl benzoates were synthesized using hypervalent iodine reagents (e.g., 1λ³-benzo[d][1,2]iodaoxol-3(1H)-one) and diazo precursors under mild conditions, achieving yields >60% . Key steps include:

  • Selection of iodine-based oxidizing agents for regioselective coupling.
  • Optimization of reaction time and temperature (e.g., 60°C for 12 hours).
  • Purification via column chromatography using ethyl acetate/hexane gradients.

Q. How can structural characterization be performed for this compound using spectroscopic techniques?

  • Methodology :

  • ¹H/¹³C NMR : Identify characteristic peaks for the indole (δ 7.2–7.8 ppm for aromatic protons), benzofuran (δ 6.5–7.0 ppm), and methoxy groups (δ 3.7–3.9 ppm) .
  • IR Spectroscopy : Confirm carbonyl (C=O) stretches near 1690–1710 cm⁻¹ and C-O ester linkages at 1250–1280 cm⁻¹ .
  • HRMS : Validate molecular weight with <2 ppm error (e.g., m/z calculated for C₂₈H₂₄N₂O₈: 540.1634; observed: 540.1636) .

Q. What are the critical purity assessment protocols for this compound?

  • Methodology :

  • HPLC : Use a C18 column with acetonitrile/water (70:30) to monitor impurities (<0.5% area).
  • Melting Point Analysis : Compare observed values (e.g., 180–182°C) with literature to detect solvate formation .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT) predict the electronic properties of this compound for bioactivity studies?

  • Methodology :

  • Molecular Orbital Analysis : Calculate HOMO-LUMO gaps to assess electron-donating/withdrawing effects of substituents (e.g., methoxy groups lower LUMO energy by 0.3–0.5 eV) .
  • Docking Studies : Use software like Discovery Studio to model interactions with biological targets (e.g., serotonin receptors) based on benzofuran analogs .

Q. What experimental strategies resolve contradictions in reported spectral data for similar benzofuran-indole hybrids?

  • Methodology :

  • Comparative NMR Analysis : Cross-reference chemical shifts of analogous compounds (e.g., 3,4-dimethoxybenzoate esters in vs. ).
  • Isotopic Labeling : Use ¹³C-labeled precursors to confirm assignments for overlapping carbonyl signals .

Q. How does the stereochemistry (E/Z isomerism) of the methylidene group influence reactivity?

  • Methodology :

  • NOESY NMR : Detect spatial proximity between the indole C-H and benzofuran carbonyl group to confirm (2E) configuration .
  • Kinetic Studies : Monitor isomerization rates under varying pH/temperature to assess thermodynamic stability .

Research Gaps and Recommendations

  • Mechanistic Studies : Limited data on the role of hypervalent iodine in regioselectivity; propose kinetic isotope effect (KIE) experiments .
  • Biological Screening : Prioritize assays for neuroactive potential (e.g., MAO inhibition) given structural similarity to serotonin analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.